Cas no 1016819-25-2 (4-Chloro-6-ethylquinoline-3-carbonitrile)

• Product Name: 4-Chloro-6-ethylquinoline-3-carbonitrile
• CAS No: 1016819-25-2
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 4675984
• Update Time: 2025-06-08

4-Chloro-6-ethylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethylquinoline-3-carbonitrile
• FCH4831739
• Z425387846
• 4-Chloro-6-ethylquinoline-3-carbonitrile

• Inchi： 1S/C12H9ClN2/c1-2-8-3-4-11-10(5-8)12(13)9(6-14)7-15-11/h3-5,7H,2H2,1H3
• InChI Key： FNWNRWUDNWMSHD-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=CC(=CC2=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-6-ethylquinoline-3-carbonitrile

Introduction to 4-Chloro-6-ethylquinoline-3-carbonitrile (CAS No. 1016819-25-2)

4-Chloro-6-ethylquinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1016819-25-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds that are widely studied for their diverse biological activities and potential applications in medicinal chemistry. The structural features of 4-Chloro-6-ethylquinoline-3-carbonitrile, including the presence of a chloro substituent at the 4-position, an ethyl group at the 6-position, and a nitrile group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The quinoline scaffold is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 4-Chloro-6-ethylquinoline-3-carbonitrile has been explored for its potential pharmacological effects. The chloro substituent enhances electrophilicity, facilitating further functionalization, while the nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing multiple pathways for structural diversification. The ethyl group at the 6-position influences electronic distribution and steric hindrance, further modulating the compound's biological activity.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with improved efficacy and reduced side effects. 4-Chloro-6-ethylquinoline-3-carbonitrile has been investigated as a precursor in the synthesis of more complex molecules designed to target specific biological pathways. For instance, studies have shown its utility in generating derivatives with enhanced binding affinity to protein targets involved in cancer progression. The compound's ability to undergo selective functionalization makes it a versatile building block for medicinal chemists seeking to optimize drug candidates.

One of the most compelling aspects of 4-Chloro-6-ethylquinoline-3-carbonitrile is its role in developing next-generation antiviral agents. The quinoline core is known to interact with viral enzymes and receptors, inhibiting replication or entry into host cells. Researchers have leveraged this property to design analogs of 4-Chloro-6-ethylquinoline-3-carbonitrile that exhibit potent activity against RNA viruses. Preliminary studies have demonstrated promising results in vitro, suggesting that further exploration of this chemical class could yield novel therapeutics for emerging viral infections.

The synthesis of 4-Chloro-6-ethylquinoline-3-carbonitrile involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include cyclization reactions followed by selective halogenation and alkylation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These advancements are crucial for scaling up production while adhering to environmental regulations and ensuring cost-effectiveness for industrial applications.

From a computational chemistry perspective, 4-Chloro-6-ethylquinoline-3-carbonitrile has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. High-throughput virtual screening (HTVS) has identified potential binding sites on proteins associated with neurological disorders and metabolic diseases. These insights have guided experimental efforts toward designing more refined derivatives with targeted pharmacological profiles. The integration of computational tools with experimental validation underscores the importance of interdisciplinary approaches in modern drug discovery.

The pharmacokinetic properties of 4-Chloro-6-ethylquinoline-3-carbonitrile are also under investigation to optimize its bioavailability and therapeutic window. Metabolic stability studies have revealed that the compound undergoes specific enzymatic transformations in vivo, which can be leveraged to design prodrugs or analogs with improved pharmacokinetic profiles. Understanding these metabolic pathways is essential for developing drugs that maintain efficacy while minimizing adverse effects.

In conclusion, 4-Chloro-6-ethylquinoline-3-carbonitrile (CAS No. 1016819-25-2) represents a promising candidate in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a key intermediate in synthesizing novel therapeutic agents underscores its importance in drug development pipelines targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.